Dimethoxy(methoxymethyl)methylsilane

• CAS No.: 13508-58-2
• Molecular Formula: C5H14O3Si
• Molecular Weight: 150.25 g/mol
• IUPAC Name: dimethoxy-(methoxymethyl)-methylsilane
• InChI: InChI=1S/C5H14O3Si/c1-6-5-9(4,7-2)8-3/h5H2,1-4H3
• InChI Key: CDIOPFIUDCSTHQ-UHFFFAOYSA-N
• Canonical SMILES: COC[Si](C)(OC)OC

Description

Dimethoxy(methoxymethyl)methylsilane is an organosilicon compound with the chemical formula C5H14O3Si . It is a colorless liquid that is used in various chemical reactions and industrial applications. The compound is known for its reactivity and versatility, making it a valuable component in the synthesis of other chemicals and materials.

Preparation Methods

Synthetic Routes and Reaction Conditions: Dimethoxy(methoxymethyl)methylsilane can be synthesized through the reaction of methanol with methyltrichlorosilane in the presence of a base. The reaction typically involves the following steps:

• Methyltrichlorosilane is added to a solution of methanol.
• A base, such as sodium hydroxide, is added to neutralize the hydrochloric acid formed during the reaction.
• The mixture is stirred and heated to facilitate the reaction.
• The product is then purified through distillation .

Industrial Production Methods: In industrial settings, the production of this compound often involves large-scale reactors and continuous processing techniques. The use of automated systems ensures consistent quality and high yield of the compound .

Chemical Reactions Analysis

Types of Reactions: Dimethoxy(methoxymethyl)methylsilane undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form silanols and siloxanes.

Reduction: It can be reduced to form silanes.

Substitution: The methoxy groups can be substituted with other functional groups, such as alkyl or aryl groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride are used.

Substitution: Reagents like Grignard reagents or organolithium compounds are employed.

Major Products Formed:

Oxidation: Silanols and siloxanes.

Reduction: Silanes.

Substitution: Various organosilicon compounds with different functional groups.

Scientific Research Applications

Dimethoxy(methoxymethyl)methylsilane has a wide range of applications in scientific research, including:

Chemistry: It is used as a precursor in the synthesis of other organosilicon compounds and materials.

Biology: The compound is employed in the modification of biomolecules and surfaces for biological studies.

Medicine: It is used in the development of drug delivery systems and medical devices.

Industry: The compound is utilized in the production of coatings, adhesives, and sealants

Mechanism of Action

The mechanism of action of dimethoxy(methoxymethyl)methylsilane involves its ability to form strong bonds with both organic and inorganic substrates. This is due to the presence of the silicon atom, which can form stable bonds with oxygen, carbon, and other elements. The compound can undergo hydrolysis and condensation reactions, leading to the formation of siloxane bonds. These reactions are crucial in the formation of various materials and coatings .

Comparison with Similar Compounds

Dimethoxydimethylsilane: Similar in structure but with two methoxy groups and two methyl groups.

Diethoxymethylsilane: Contains ethoxy groups instead of methoxy groups.

Trimethoxymethylsilane: Has three methoxy groups attached to the silicon atom

Uniqueness: Dimethoxy(methoxymethyl)methylsilane is unique due to its specific combination of methoxy and methoxymethyl groups, which provide distinct reactivity and properties compared to other organosilicon compounds. This makes it particularly useful in specialized applications where precise control over reactivity and product formation is required .